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The battle against secondary caries, the leading cause of dental amalgam restoration failure,

has led to the widespread use of cavity liners.[1][2] The rationale is simple: create a protective

barrier between the amalgam and the tooth structure to seal margins, prevent microleakage,

and inhibit the formation of new carious lesions. However, the clinical efficacy of this practice

remains a subject of considerable debate within the dental research community. This guide

provides a comparative analysis of the performance of various amalgam liners, supported by

experimental data, to offer researchers, scientists, and drug development professionals a clear

perspective on their effectiveness.

Performance Under the Microscope: A Comparative
Analysis
The primary measure of a liner's success in preventing secondary caries is its ability to

minimize microleakage—the microscopic seepage of fluids, bacteria, and ions at the tooth-

restoration interface. This leakage is considered a major precursor to the development of

secondary caries.[3]

A variety of materials have been employed as amalgam liners, with glass-ionomer cements,

cavity varnishes (like Copalite), and adhesive bonding agents being the most common. The

following tables summarize the quantitative data from key in vitro studies that have evaluated

the performance of these liners.
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Table 1: Microleakage Scores of Different Amalgam
Liners
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Study
Liner
Material

Margin
Location

Microleakag
e
Score/Penet
ration
(Mean ± SD)

Control (No
Liner)

Statistical
Significanc
e (p-value)

Marchiori et

al. (1998)[4]

Glass-

Ionomer

Cement

Enamel
Equivalent to

control

Equivalent to

lined group
Not specified

Dentin
Superior to

control
- Not specified

Cavity

Varnish

Enamel &

Dentin

Highest

leakage

scores

- Not specified

Adhesive

System
Enamel

Inferior to

control and

glass-

ionomer

- Not specified

Topical

Fluoride Gel

Enamel &

Dentin

Highest

leakage

scores

- Not specified

Yilmaz et al.
Cavity

Varnish
Not specified

Not as

effective as

adhesive

agents

No significant

difference

from lined

groups

> 0.05

(unlined vs.

lined)

Adhesive

Bonding

Agent

(Clearfil SE

Bond)

Not specified

Lined

restorations

showed no

marginal

leakage

No significant

difference

from lined

groups

> 0.05

(unlined vs.

lined)

Adhesive

Bonding

Agent

(Clearfil 2V)

Not specified Lined

restorations

showed no

No significant

difference

from lined

groups

> 0.05

(unlined vs.

lined)
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marginal

leakage

Al-Jassas &

Al-Jorobory

(2000)[3]

Varnish

(Copalite)

Cervical

(Admixed

Alloy)

1.19 ± 0.2

mm

1.11 ± 0.2

mm

< 0.037

(compared to

spherical

alloy with

varnish)

Incisal

(Admixed

Alloy)

1.22 ± 0.2

mm

0.98 ± 0.2

mm

< 0.037

(compared to

spherical

alloy with

varnish)

Adhesive
Cervical &

Incisal

Significantly

superior

sealing for

both

amalgam

types

-

< 0.019

(short-term

vs. long-term)

Key Findings from Microleakage Studies:

Glass-ionomer cements have demonstrated promising results, particularly at dentin margins

where they can significantly reduce microleakage.[4] Some studies suggest their

performance on enamel margins is comparable to having no liner at all.[4]

Cavity varnishes, a traditional choice, have shown inconsistent and often poor performance,

with some studies reporting the highest leakage scores among the materials tested.[4][5]

Adhesive bonding agents appear to offer superior sealing properties in the short term, with

some research indicating no marginal leakage when used as a liner.[3][5] However, the long-

term benefit may not be as pronounced.[3]

The type of amalgam alloy (admixed vs. spherical) can also influence microleakage, with

admixed alloys sometimes showing lower leakage values.[3]
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Interestingly, one long-term study found that after 12 months, the initial differences in

microleakage between lined and unlined restorations, as well as between different liner

types, became insignificant.[3] This suggests that the corrosion products of amalgam may

contribute to a self-sealing effect over time.[1]

Table 2: Efficacy in Reducing Artificial Secondary Caries
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Study
Liner
Material

Outcome
Measure

Results Control
Statistical
Significanc
e (p-value)

Donly et al.

(1995)[6]

Conventional

Glass-

Ionomer

Wall-lesion

inhibition

Significant

reduction in

artificial

recurrent

caries

Two layers of

copal varnish
< 0.05

Light-cured

Glass-

Ionomer

Wall-lesion

inhibition

Significant

reduction in

artificial

recurrent

caries

Two layers of

copal varnish
< 0.05

Godoy &

Garcia-

Godoy (1999)

[7]

Fluoridated

Dentin

Desensitizer

(DentinBloc)

Wall lesion

presence

(Enamel)

58% of sites

had lesions

100% of sites

had lesions

(Copalite

varnish)

Not specified

Wall lesion

presence

(Root)

50% of sites

had lesions

100% of sites

had lesions

(Copalite

varnish)

Not specified

Surface

lesion depth

reduction

(Enamel)

13%

reduction
- Not specified

Surface

lesion depth

reduction

(Root)

18%

reduction
- Not specified

Key Findings from Artificial Caries Studies:
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Glass-ionomer liners, both conventional and light-cured, have been shown to significantly

reduce the formation of artificial recurrent caries under amalgam restorations.[6] This is often

attributed to the release of fluoride ions.[8]

A fluoridated dentin desensitizer also demonstrated a significant reduction in the presence

and depth of wall lesions compared to a traditional copal varnish.[7]

Experimental Methodologies: A Closer Look
The following sections detail the experimental protocols for the key studies cited, providing a

framework for understanding how these conclusions were reached.

Microleakage Assessment Protocol
This generalized workflow represents a common methodology for in vitro microleakage studies.
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Tooth Selection
(e.g., Extracted human premolars/molars)

Cavity Preparation
(e.g., Class I, II, or V)

Grouping
(Control and various liner groups)

Liner Application
(According to manufacturer's instructions)

Amalgam Restoration

Thermocycling
(Simulating temperature changes in the oral cavity)

Dye Immersion
(e.g., Methylene blue, basic fuchsin)

Sectioning of Teeth

Microscopic Evaluation
(Scoring of dye penetration)

Statistical Analysis

Click to download full resolution via product page

Caption: Generalized workflow for in vitro microleakage evaluation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/product/b1168947?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Steps:

Tooth Selection and Preparation: Extracted, caries-free human or bovine teeth are selected.

Standardized cavities (e.g., Class V) are prepared with margins in both enamel and dentin.

[4][6]

Grouping: Teeth are randomly assigned to different groups: a control group (no liner) and

experimental groups for each liner material being tested.[5][6]

Liner and Restoration: The assigned liner is applied to the cavity preparations in the

experimental groups, followed by the placement of the amalgam restoration in all groups.[4]

[5][6]

Thermocycling: The restored teeth are subjected to a series of temperature cycles (e.g., 5°C

and 55°C) to simulate the thermal stresses experienced in the oral environment.[4][6]

Dye Immersion: The teeth are then immersed in a dye solution (e.g., 0.5% basic fuchsin or

methylene blue) for a specified period (e.g., 24 hours).[5][9] This allows the dye to penetrate

any gaps at the tooth-restoration interface.

Sectioning and Evaluation: The teeth are sectioned longitudinally, and the extent of dye

penetration is scored under a microscope.[4][5][9]

Statistical Analysis: The microleakage scores are statistically analyzed to determine if there

are significant differences between the groups.[3][5]

Artificial Secondary Caries Induction Protocol
This workflow illustrates the methodology for creating and evaluating artificial secondary caries

in a laboratory setting.
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Tooth Preparation and Restoration
(Similar to microleakage protocol)

Application of Acid-Resistant Varnish
(Exposing a window around the restoration margin)

Artificial Caries Creation
(Immersion in an acid gel or demineralizing solution)

Sectioning of Teeth

Polarized Light Microscopy
(Evaluation of lesion depth and wall lesions)

Statistical Analysis
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Caption: Workflow for in vitro induction and evaluation of secondary caries.

Detailed Steps:

Tooth Preparation and Restoration: Similar to microleakage studies, cavities are prepared

and restored with amalgam, with and without various liners.[6][7]

Window Preparation: The majority of the tooth surface is covered with an acid-resistant

varnish, leaving a defined area around the restoration margins exposed.[7]

Artificial Caries Induction: The teeth are then placed in an acid gel or a demineralizing

solution for a period of time to create artificial carious lesions.[6]
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Sectioning and Evaluation: The teeth are sectioned, and the presence and depth of "wall

lesions" (caries along the cavity wall) and surface lesions are evaluated using techniques like

polarized light microscopy.[7]

Statistical Analysis: The extent of caries formation is compared between the different liner

groups and the control group.[6]

The Role of Fluoride in Secondary Caries
Prevention
The mechanism by which some liners, particularly glass ionomers, are thought to reduce

secondary caries is through the release of fluoride ions.[8] This concept is further supported by

studies on fluoride-containing amalgam.

Fluoride-Releasing Material
(Glass-Ionomer Liner or Fluoridated Amalgam)

Fluoride Ion Release

Incorporation into Adjacent Tooth Enamel Inhibition of Bacterial Metabolism

Formation of Fluorapatite

Increased Resistance to Acid Demineralization

Reduced Secondary Caries Formation

Reduced Acid Production by Cariogenic Bacteria
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Caption: Proposed mechanism of fluoride in reducing secondary caries.

A clinical trial comparing fluoride-containing amalgam to conventional amalgam found a 43%

reduction in the incidence of secondary caries over a 4-year period.[10] This provides strong

clinical evidence for the anti-caries effect of fluoride at the restoration margin.

Alternative Perspectives and Concluding Remarks
While in vitro studies provide valuable insights, it is crucial to consider the broader clinical

context. A systematic review on the use of cavity liners for deep caries in vital permanent teeth

found no significant differences in clinical outcomes, including secondary caries, between

restorations with and without liners.[11] Another Cochrane review on liners under resin-based

composites also found no evidence of a difference in restoration longevity.[12]

This discrepancy between laboratory findings and clinical reviews suggests that while liners

may show a benefit in controlled in vitro settings, their clinical impact on the long-term survival

of amalgam restorations and the prevention of secondary caries is less certain. Factors such as

the self-sealing capacity of amalgam over time and the overarching importance of oral hygiene

in caries prevention may play a more significant role in clinical outcomes.[1][13]

In conclusion, the decision to use an amalgam liner and the choice of material should be

based on a careful consideration of the available evidence. Glass-ionomer liners and adhesive

bonding agents appear to offer the most significant benefits in terms of reducing microleakage

in vitro, with glass ionomers also demonstrating an ability to inhibit artificial caries formation.

However, the translation of these laboratory advantages into definitive long-term clinical

superiority remains an area requiring further high-quality clinical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b1168947?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/8205778/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12552239/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6399099/
https://www.caribjscitech.com/index.php/cjst/article/download/38/26
https://pmc.ncbi.nlm.nih.gov/articles/PMC11287089/
https://www.benchchem.com/product/b1168947?utm_src=pdf-body
https://www.benchchem.com/product/b1168947?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. caribjscitech.com [caribjscitech.com]

2. researchgate.net [researchgate.net]

3. Long-term monitoring of microleakage of different amalgams with different liners - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. The use of liners under amalgam restorations: an in vitro study on marginal leakage -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. In vivo and in vitro evaluations of microleakage around Class I amalgam and composite
restorations - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Secondary caries formation in vitro around glass ionomer-lined amalgam and composite
restorations - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Secondary caries adjacent to amalgam restorations lined with a fluoridated dentin
desensitizer - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Alternative direct restorative materials to dental amalgam | FDI [fdiworlddental.org]

9. Microleakage in alloy-glass ionomer lined amalgam restorations after thermocycling -
PubMed [pubmed.ncbi.nlm.nih.gov]

10. Effect of fluoride in amalgam on secondary caries incidence - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Efficacy of different cavity liners compared to no cavity lining in managing deep caries in
vital permanent teeth - a systematic review - PMC [pmc.ncbi.nlm.nih.gov]

12. Dental cavity liners for Class I and Class II resin‐based composite restorations - PMC
[pmc.ncbi.nlm.nih.gov]

13. Alternative Direct Restorative Materials for Dental Amalgam: A Concise Review Based on
an FDI Policy Statement - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Great Debate: Do Amalgam Liners Truly Inhibit
Secondary Caries?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168947#validation-of-amalgam-liner-s-efficacy-in-
reducing-secondary-caries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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